Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C15H14O2 B063078 3-(2-Phenylethyl)benzoic acid CAS No. 161373-05-3

3-(2-Phenylethyl)benzoic acid

Cat. No. B063078
CAS RN: 161373-05-3
M. Wt: 226.27 g/mol
InChI Key: JAHAEINDORLHMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07956216B2

Procedure details

75B (660 mg, 2.75 mmol) was suspended in EtOH (2 mL) and aqueous NaOH (1 M, 6 mL) and was heated to 80° C. for thirty minutes. Upon cooling to room temperature, the solution was acidified with HCl (concentrated), was cooled to 0° C., and was filtered. The white crystalline precipitate was dried under vacuum (356 mg, 57%). NMR 1H (ppm, CDCl3): 7.96-7.91 (m, 2H), 7.40-7.36 (m, 2H), 7.30-7.15 (n, 5H), 3.02-2.90 (m, 4H).
Name
75B
Quantity
660 mg
Type
reactant
Reaction Step One
Name
NaOH
Quantity
6 mL
Type
reactant
Reaction Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
EtOH
Quantity
2 mL
Type
solvent
Reaction Step Four
Name
3-Phenethyl-benzoic acid

Identifiers

REACTION_CXSMILES
C[O:2][C:3](=[O:18])[C:4]1[CH:9]=[CH:8][CH:7]=[C:6]([CH2:10][CH2:11][C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)[CH:5]=1.[OH-].[Na+].Cl>CCO>[CH2:10]([C:6]1[CH:5]=[C:4]([CH:9]=[CH:8][CH:7]=1)[C:3]([OH:18])=[O:2])[CH2:11][C:12]1[CH:13]=[CH:14][CH:15]=[CH:16][CH:17]=1 |f:1.2|

Inputs

Step One
Name
75B
Quantity
660 mg
Type
reactant
Smiles
COC(C1=CC(=CC=C1)CCC1=CC=CC=C1)=O
Step Two
Name
NaOH
Quantity
6 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Four
Name
EtOH
Quantity
2 mL
Type
solvent
Smiles
CCO

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was cooled to 0° C.
FILTRATION
Type
FILTRATION
Details
was filtered
CUSTOM
Type
CUSTOM
Details
The white crystalline precipitate was dried under vacuum (356 mg, 57%)

Outcomes

Product
Name
3-Phenethyl-benzoic acid
Type
Smiles
C(CC1=CC=CC=C1)C=1C=C(C(=O)O)C=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.